Cas no 109890-25-7 (1-(6-chloropyridazin-3-yl)-1H-benzo[d]imidazole)

• Product Name: 1-(6-chloropyridazin-3-yl)-1H-benzo[d]imidazole
• CAS No: 109890-25-7
• MF: C₁₁H₇ClN₄
• MW: 230.653080224991
• CID: 3041471
• PubChem ID: 43213119
• Update Time: 2025-09-22

1-(6-chloropyridazin-3-yl)-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• QFNQBCMUMIHUBF-UHFFFAOYSA-N
• 1-(6-chloropyridazin-3-yl)-1H-1,3-benzodiazole
• 3-chloro-6-(benzoimidazol-1-yl)pyridazine
• AKOS000320340
• VS-10561
• 1-(6-Chloropyridazin-3-yl)-1,3-benzodiazole
• 1-(6-chloropyridazin-3-yl)benzimidazole
• 109890-25-7
• BBL031519
• CS-0110299
• 1-(6-chloropyridazin-3-yl)-1H-benzimidazole
• 1-(6-chloropyridazin-3-yl)-1H-benzo[d]imidazole
• STK978794

• Inchi： 1S/C11H7ClN4/c12-10-5-6-11(15-14-10)16-7-13-8-3-1-2-4-9(8)16/h1-7H
• InChI Key： QFNQBCMUMIHUBF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)N1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 230.0359239Da
• Monoisotopic Mass: 230.0359239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles